Cas no 898782-84-8 (3'-Cyano-2-(4-methylpiperazinomethyl) benzophenone)

3'-Cyano-2-(4-methylpiperazinomethyl) benzophenone is a specialized benzophenone derivative featuring a cyano group at the 3' position and a 4-methylpiperazinomethyl substituent at the 2 position. This compound is of interest in pharmaceutical and organic synthesis due to its structural versatility, which allows for further functionalization. The presence of the 4-methylpiperazine moiety enhances solubility and potential bioactivity, making it a valuable intermediate in drug discovery, particularly for CNS-targeting agents. The cyano group contributes to its reactivity in nucleophilic addition and cyclization reactions. Its well-defined structure and purity ensure reproducibility in research applications. Suitable for use in medicinal chemistry and as a building block for complex molecular frameworks.
3'-Cyano-2-(4-methylpiperazinomethyl) benzophenone structure
898782-84-8 structure
Product Name:3'-Cyano-2-(4-methylpiperazinomethyl) benzophenone
CAS No:898782-84-8
MF:C20H21N3O
MW:319.400244474411
MDL:MFCD03842808
CID:877958
PubChem ID:24725468
Update Time:2025-05-28

3'-Cyano-2-(4-methylpiperazinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

    • 3-[2-[(4-methylpiperazin-1-yl)methyl]benzoyl]benzonitrile
    • 3'-CYANO-2-(4-METHYLPIPERAZINOMETHYL) BENZOPHENONE
    • 3'-CYANO-2-(4-METHYLPIPERAZIN-1-YLMETHYL)BENZOPHENONE
    • 3'-cyano-2-(4-methylpiperazinomethyl)benzophenone
    • MFCD03842808
    • AKOS016021204
    • 3-{2-[(4-Methylpiperazin-1-yl)methyl]benzoyl}benzonitrile
    • 898782-84-8
    • DTXSID30643863
    • 3'-Cyano-2-(4-methylpiperazinomethyl) benzophenone
    • MDL： MFCD03842808
    • Inchi： 1S/C20H21N3O/c1-22-9-11-23(12-10-22)15-18-6-2-3-8-19(18)20(24)17-7-4-5-16(13-17)14-21/h2-8,13H,9-12,15H2,1H3
    • InChI Key： DFZFKZOWUPHHRW-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC=C(C#N)C=1)C1=CC=CC=C1CN1CCN(C)CC1

Computed Properties

  • Exact Mass: 319.16800
  • Monoisotopic Mass: 319.168462302g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 475
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 47.3Ų

Experimental Properties

  • PSA: 47.34000
  • LogP: 2.41248

3'-Cyano-2-(4-methylpiperazinomethyl) benzophenone Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3'-Cyano-2-(4-methylpiperazinomethyl) benzophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C097795-250mg
3'-Cyano-2-(4-methylpiperazinomethyl) benzophenone
 898782-84-8
250mg
 $ 440.00 2022-06-06
TRC
C097795-500mg
3'-Cyano-2-(4-methylpiperazinomethyl) benzophenone
 898782-84-8
500mg
 $ 735.00 2022-06-06
abcr
AB365484-1 g
3'-Cyano-2-(4-methylpiperazinomethyl) benzophenone, 97%; .
 898782-84-8 97%
1g
 €932.90 2023-06-20
Fluorochem
205459-1g
3'-cyano-2-(4-methylpiperazinomethyl) benzophenone
 898782-84-8 97%
1g
 ￡540.00 2022-03-01
Fluorochem
205459-2g
3'-cyano-2-(4-methylpiperazinomethyl) benzophenone
 898782-84-8 97%
2g
 ￡1013.00 2022-03-01
Fluorochem
205459-5g
3'-cyano-2-(4-methylpiperazinomethyl) benzophenone
 898782-84-8 97%
5g
 ￡2025.00 2022-03-01
abcr
AB365484-1g
3'-Cyano-2-(4-methylpiperazinomethyl) benzophenone, 97%; .
 898782-84-8 97%
1g
 €932.10 2025-04-15
abcr
AB365484-2g
3'-Cyano-2-(4-methylpiperazinomethyl) benzophenone, 97%; .
 898782-84-8 97%
2g
 €1674.30 2025-04-15
abcr
AB365484-2 g
3'-Cyano-2-(4-methylpiperazinomethyl) benzophenone, 97%; .
 898782-84-8 97%
2g
 €1677.00 2023-06-20
Ambeed
A457450-1g
3'-Cyano-2-(4-methylpiperazinomethyl) benzophenone
 898782-84-8 95+%
1g
 $470.0 2025-04-15

3'-Cyano-2-(4-methylpiperazinomethyl) benzophenone Related Literature

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